Cas no 1590398-45-0 ((6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride)

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride is a chemically synthesized small molecule featuring a pyrimidine core substituted with a 4-(trifluoromethyl)phenyl group and an aminomethyl functional group, delivered as its hydrochloride salt. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which are often associated with bioactivity, particularly in kinase inhibition and receptor modulation. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydrochloride salt improves solubility for formulation studies. Its well-defined synthetic route and high purity make it a valuable intermediate for drug discovery and development, particularly in targeting diseases where pyrimidine-based scaffolds are pharmacologically relevant.

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride structure

1590398-45-0 structure

Product Name:(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride

CAS No:1590398-45-0

MF:C₁₂H₁₁ClF₃N₃

MW:289.68405175209

CID:4702198

Update Time:2025-05-19

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride
- MEDKXOUHCNBITF-UHFFFAOYSA-N
- Inchi： 1S/C12H10F3N3.ClH/c13-12(14,15)9-3-1-8(2-4-9)11-5-10(6-16)17-7-18-11;/h1-5,7H,6,16H2;1H
- InChI Key： MEDKXOUHCNBITF-UHFFFAOYSA-N
- SMILES： Cl.FC(C1C=CC(=CC=1)C1C=C(CN)N=CN=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 262
Topological Polar Surface Area: 51.8

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506828-1g	(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanaminehydrochloride	1590398-45-0	97%	1g	$326	2023-02-02

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Additional information on (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride

Comprehensive Overview of (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride (CAS No. 1590398-45-0)

The compound (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride (CAS No. 1590398-45-0) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its molecular structure features a pyrimidine core substituted with a trifluoromethylphenyl group, which enhances its bioactivity and stability. This compound has garnered attention due to its unique properties, making it a subject of interest in drug discovery and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their applications in medicinal chemistry. The trifluoromethyl group is known for improving metabolic stability, lipophilicity, and binding affinity to biological targets. Researchers are particularly interested in CAS No. 1590398-45-0 for its potential as a building block in the synthesis of novel therapeutics, including kinase inhibitors and antiviral agents. Its hydrochloride salt form further enhances solubility, making it suitable for formulation studies.

The synthesis of (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride involves multi-step organic reactions, including cross-coupling and reduction steps. Advanced techniques such as HPLC and NMR are employed to ensure high purity and structural confirmation. This compound is often referenced in patents and academic publications, highlighting its relevance in cutting-edge research. Its pyrimidine scaffold is a common motif in FDA-approved drugs, underscoring its versatility.

From an SEO perspective, users frequently search for terms like "trifluoromethylphenyl pyrimidine derivatives", "pyrimidine-based amine compounds", and "CAS 1590398-45-0 applications". These queries reflect the growing interest in fluorinated compounds and their role in modern chemistry. Additionally, questions such as "How to synthesize (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine?" and "What are the uses of pyrimidine hydrochloride salts?" are common, indicating a need for detailed technical information.

Environmental and regulatory considerations are also critical when discussing CAS No. 1590398-45-0. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety. Researchers are increasingly focused on green chemistry approaches to minimize waste and improve sustainability in the synthesis of such compounds. This aligns with global trends toward eco-friendly chemical processes.

In conclusion, (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride represents a valuable tool for scientists exploring new frontiers in drug development and material science. Its unique structural features and broad applicability make it a compound worth watching in the coming years. As research progresses, we anticipate more discoveries that will further elevate its importance in the scientific community.